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Compound of Interest

Compound Name: 2-Benzylcyclopentanone

Cat. No.: B1335393 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 2-Benzylcyclopentanone, including detailed operational and disposal plans.

Chemical Identifier:

Name: 2-Benzylcyclopentanone

CAS Number: 2867-63-2

Molecular Formula: C₁₂H₁₄O

Molecular Weight: 174.24 g/mol [1]

Hazard Identification and GHS Classification
2-Benzylcyclopentanone is classified as a hazardous substance. The following table

summarizes its GHS classifications based on available data.[1][2]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1][2]

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

3
H335: May cause respiratory

irritation[1][2]

Signal Word: Warning

Personal Protective Equipment (PPE)
Due to the identified hazards, the following personal protective equipment is mandatory when

handling 2-Benzylcyclopentanone.
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Protection Type Recommended Equipment Specifications

Eye and Face Protection Safety goggles

Tight-sealing safety goggles

are essential to prevent eye

contact.[3] A face shield should

be used when there is a risk of

splashing.

Hand Protection Chemical-resistant gloves

Wear suitable impervious

gloves.[3] Nitrile or neoprene

gloves are generally

recommended for handling

ketones. Always check the

glove manufacturer's

compatibility chart.

Skin and Body Protection Protective clothing

A lab coat is mandatory. For

larger quantities or procedures

with a high risk of splashing, a

chemical-resistant apron and

boots should be worn.[3]

Respiratory Protection Use in a well-ventilated area

Work should be conducted in a

fume hood to minimize

inhalation of vapors. If a fume

hood is not available or if

exposure limits are exceeded,

a NIOSH-approved respirator

with organic vapor cartridges is

required.[4][5]

Operational Plan for Safe Handling
A systematic approach to handling 2-Benzylcyclopentanone is crucial for minimizing risks.

The following workflow outlines the key steps from preparation to post-handling procedures.
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Figure 1. Workflow for Safe Handling of 2-Benzylcyclopentanone.
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Step-by-Step Handling Protocol:

Preparation:

Before handling, ensure you are wearing the appropriate PPE as detailed in the table

above.

All work with 2-Benzylcyclopentanone should be conducted in a certified chemical fume

hood to minimize inhalation exposure.[6]

Ensure all necessary equipment (e.g., glassware, stir plates, spill kits) is clean, in good

working order, and readily accessible.

Handling:

When weighing or measuring, do so carefully to avoid generating dust or splashes.

Use appropriate tools (e.g., spatula, pipette) for transferring the chemical.

Keep containers of 2-Benzylcyclopentanone tightly closed when not in use to prevent

the release of vapors.[7]

Avoid contact with skin and eyes.[6] In case of accidental contact, follow the first-aid

measures outlined below.

First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[6]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water

for at least 15 minutes. Remove contaminated clothing. If skin irritation persists, seek

medical attention.[7]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate

medical attention.[7]
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If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a poison control center or doctor immediately.[6]

Disposal Plan
Proper disposal of 2-Benzylcyclopentanone and its containers is critical to prevent

environmental contamination and ensure compliance with regulations.

Waste Segregation and Labeling:

Liquid Waste: Collect all waste solutions containing 2-Benzylcyclopentanone in a

designated, sealed, and properly labeled container. The label should clearly state

"Hazardous Waste" and list the chemical contents.

Solid Waste: Any contaminated materials such as gloves, paper towels, or pipette tips should

be collected in a separate, sealed, and labeled hazardous waste container.

Empty Containers: "Empty" containers may still retain product residue and should be treated

as hazardous waste. Do not reuse empty containers.

Disposal Procedure:

Segregate Waste: At the point of generation, separate liquid waste, solid waste, and empty

containers into their respective designated waste containers.

Label Containers: Ensure all waste containers are clearly and accurately labeled with their

contents.

Storage: Store waste containers in a designated satellite accumulation area that is secure

and away from incompatible materials.

Final Disposal: Dispose of all waste through your institution's environmental health and

safety (EHS) office or a licensed hazardous waste disposal contractor.[7] Do not dispose of

2-Benzylcyclopentanone down the drain or in regular trash.[6]

By adhering to these safety and logistical protocols, researchers can minimize the risks

associated with handling 2-Benzylcyclopentanone and maintain a safe laboratory

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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